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Compound of Interest

Compound Name: H-Leu-OMe.HCl

Cat. No.: B555003 Get Quote

An In-depth Technical Guide to H-Leu-OMe.HCl (CAS: 7517-19-3)

This technical guide provides a comprehensive overview of L-Leucine methyl ester

hydrochloride (H-Leu-OMe.HCl), a pivotal amino acid derivative for researchers, scientists, and

professionals in drug development.

Core Compound Information
L-Leucine methyl ester hydrochloride, identified by the CAS number 7517-19-3, is the methyl

ester derivative of the essential branched-chain amino acid, L-Leucine.[1] The hydrochloride

salt form enhances its stability and handling properties, making it a versatile building block in

various chemical and biological applications.[2] Its primary utility lies in peptide synthesis,

where the methyl ester group serves as a protecting group for the carboxylic acid functionality

of leucine.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of H-Leu-OMe.HCl is presented in the table

below, compiled from various sources.
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Property Value References

CAS Number 7517-19-3 [1][2][3][4]

Molecular Formula C₇H₁₅NO₂·HCl [2][3]

Molecular Weight 181.66 g/mol [1][2][4]

Appearance
White to almost white

crystalline powder or crystals
[2][3][4]

Melting Point 145 - 155 °C (decomposes) [2][3][4]

Purity ≥98% [2][3]

Solubility
Highly soluble in water, DMSO,

and methanol
[2][5]

Specific Optical Rotation [α]²⁰/D +12° to +14° (c=2, H₂O) [2]

Hygroscopicity Hygroscopic [2][4]

Chemical Structure
The chemical structure of L-Leucine methyl ester hydrochloride features a chiral center at the

alpha-carbon, inherited from the natural L-leucine.

Applications in Research and Development
H-Leu-OMe.HCl is a valuable tool in several scientific domains:

Peptide Synthesis: It is extensively used as a building block in both solid-phase peptide

synthesis (SPPS) and solution-phase peptide synthesis.[1][2] The methyl ester protection of

the C-terminus allows for the sequential addition of other amino acids to the free N-terminus.

Drug Development: This compound serves as a crucial intermediate in the synthesis of

pharmaceutical agents.[3] Its ester group can function as a prodrug moiety, which may be

cleaved in vivo to release leucine in a controlled manner.[1]

Metabolic Studies: As a derivative of a key essential amino acid, it is employed in metabolic

research to investigate protein synthesis, muscle metabolism, and amino acid transport
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pathways.[1][3]

Nutraceuticals and Sports Nutrition: Due to leucine's role in muscle protein synthesis and

recovery, its ester form is explored for use in amino acid supplements, potentially offering a

slow-release profile.[1][3]

Cosmetics: It is also incorporated into skincare formulations for its potential benefits to skin

health.[3]

Experimental Protocols
Synthesis of H-Leu-OMe.HCl via Esterification
A common method for the synthesis of amino acid methyl ester hydrochlorides involves the

esterification of the corresponding amino acid with methanol in the presence of a catalyst. A

facile and efficient method utilizes trimethylchlorosilane.[6][7]

Materials:

L-Leucine

Methanol (anhydrous)

Trimethylchlorosilane (freshly distilled)

Procedure:

To a round-bottom flask, add L-Leucine (0.1 mol).

Slowly add freshly distilled trimethylchlorosilane (0.2 mol) to the flask while stirring with a

magnetic stirrer.

Add methanol (100 mL) to the mixture.

Continue stirring the resulting solution or suspension at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the L-

Leucine methyl ester hydrochloride product.[6]

Synthesis of H-Leu-OMe.HCl

Reactants

Process

Product

L-Leucine

Mixing and Stirring at Room Temperature

Methanol Trimethylchlorosilane

TLC Monitoring

Reaction Progress

Rotary Evaporation

Completion

H-Leu-OMe.HCl
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A flowchart illustrating the synthesis of H-Leu-OMe.HCl.

Purification of H-Leu-OMe.HCl
For applications requiring high purity, H-Leu-OMe.HCl can be purified to remove impurities. A

patented method describes the use of activated carbon for this purpose.[8]
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Materials:

Crude H-Leu-OMe.HCl (purity < 95%)

Water

Activated Carbon

Procedure:

Dissolve the crude H-Leu-OMe.HCl solid in water to create an aqueous solution.

Add activated carbon to the solution while stirring. The weight ratio of the solid H-Leu-
OMe.HCl to activated carbon should be between 1:0.3 and 1:0.5.

Adjust the pH of the solution to a range of 5.3 to 6.5.

Filter the mixture to remove the activated carbon and obtain a clear filtrate.

Concentrate the filtrate under reduced pressure until its volume is reduced to 10-20% of the

original volume.

Cool the concentrated solution to induce crystallization.

Collect the crystals by filtration and dry them to obtain purified L-Leucine methyl ester

hydrochloride.[8]
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Purification of H-Leu-OMe.HCl

Input
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A workflow diagram for the purification of H-Leu-OMe.HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b555003?utm_src=pdf-body-img
https://www.benchchem.com/product/b555003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety, Handling, and Storage
Safety Precautions:

Causes skin and eye irritation and may cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat,

should be worn when handling this compound.[2]

Avoid inhalation, ingestion, and contact with skin and eyes.[2]

Storage:

H-Leu-OMe.HCl is hygroscopic and should be stored in a tightly sealed container under an

inert atmosphere.[2][4]

Recommended storage is in a cool, dry, and dark place, preferably at 2-8 °C.[2]

For solutions in solvents like DMSO, storage at -20°C for up to one month or -80°C for up to

six months is recommended, with the product sealed to prevent moisture absorption.[5]

Disposal:

Dispose of the compound in accordance with local and national regulations for chemical

waste.[2]

Logical Workflow in Peptide Synthesis
The primary application of H-Leu-OMe.HCl is as a C-terminally protected amino acid in peptide

synthesis. The following diagram illustrates its role in the initial step of a solution-phase peptide

synthesis.
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Role of H-Leu-OMe.HCl in Peptide Synthesis Initiation

Reactants

Process

Product

H-Leu-OMe.HCl
(Free N-terminus, Protected C-terminus)

Peptide Bond Formation

N-Protected Amino Acid
(e.g., Boc-AA-OH or Fmoc-AA-OH)

Coupling Reagent
(e.g., DCC, HBTU)

N-Protected Dipeptide Methyl Ester
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Logical workflow of H-Leu-OMe.HCl in peptide coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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